![molecular formula C16H18N4O B2821693 (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone CAS No. 2379986-55-5](/img/structure/B2821693.png)
(1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is also known by the name of "JNJ-42165279" and belongs to the class of spirocyclic ketones.3]heptan-2-yl)methanone.
Scientific Research Applications
(1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is its use as a modulator of the sigma-1 receptor. This receptor is known to play a crucial role in various physiological processes, including pain perception, mood regulation, and cognitive function. The compound has also been studied for its potential use as an antipsychotic agent and as a treatment for neuropathic pain.
Mechanism of Action
The mechanism of action of (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone involves its interaction with the sigma-1 receptor. The compound binds to the receptor and modulates its activity, leading to various physiological effects. The exact mechanism of action is not fully understood, but it is believed to involve the modulation of intracellular calcium signaling and the activation of various signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone are diverse and depend on the specific application. In studies conducted on animals, the compound has been shown to have analgesic, anxiolytic, and antipsychotic effects. It has also been shown to improve cognitive function and memory retention. The compound has also been studied for its potential use in treating neuropathic pain and as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone in lab experiments is its high potency and selectivity for the sigma-1 receptor. This allows for precise modulation of the receptor's activity and the study of its downstream effects. However, the compound's complex synthesis method and high cost can be a limitation for some researchers.
Future Directions
There are several future directions for the study of (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone. One area of interest is its potential use as a treatment for various psychiatric disorders, including schizophrenia and depression. The compound's ability to modulate the sigma-1 receptor and its downstream effects on mood and cognition make it a promising candidate for further research. Another area of interest is its potential use in treating neuropathic pain and as an anti-inflammatory agent. The compound's ability to modulate calcium signaling and its anti-inflammatory effects make it a potential candidate for the development of new therapeutics. Finally, further research is needed to fully understand the mechanism of action of (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone and its downstream effects on various physiological processes.
Synthesis Methods
The synthesis of (1-Methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone involves a multi-step process that requires expertise in organic chemistry. One of the commonly used methods for synthesizing this compound is the reaction of 6-phenyl-2-azaspiro[3.3]heptane with 1-methyl-1H-1,2,3-triazole-4-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields a high purity product.
properties
IUPAC Name |
(1-methyltriazol-4-yl)-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O/c1-19-9-14(17-18-19)15(21)20-10-16(11-20)7-13(8-16)12-5-3-2-4-6-12/h2-6,9,13H,7-8,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIJSFGJHUJSLLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=N1)C(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-6-phenyl-2-azaspiro[3.3]heptane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.